7,7-Dimethyleicosadienoic acid

• Molecular Formula: C22H40O2
• Molecular Weight: 336.6 g/mol
• IUPAC Name: (5E,8E)-7,7-dimethylicosa-5,8-dienoic acid
• InChI: InChI=1S/C22H40O2/c1-4-5-6-7-8-9-10-11-12-13-16-19-22(2,3)20-17-14-15-18-21(23)24/h16-17,19-20H,4-15,18H2,1-3H3,(H,23,24)/b19-16+,20-17+
• InChI Key: AGKRHAILCPYNFH-VQZJLROISA-N
• Isomeric SMILES: CCCCCCCCCCC/C=C/C(C)(C)/C=C/CCCC(=O)O
• SMILES: CCCCCCCCCCCC=CC(C)(C)C=CCCCC(=O)O
• Synonyms: 7,7-dimethyl-5,8-eicosadienoic acid; 7,7-dimethyl-EDA; 7,7-dimethyl-eicosadienoic acid

Description

7,7-dimethyleicosa-5,8-dienoic acid is a long-chain fatty acid.

Scientific Research Applications

Synthesis and Chemical Reactions

• 7,7-Dimethyleicosadienoic acid has been utilized in the synthesis of other chemical compounds, such as 7,7-dimethyl-norbornadiene, which has applications in photochemical studies and in the synthesis of vitamins (Magnus & Nobbs, 1980).

Interaction with DNA

• Compounds related to this compound, such as dimers of triphenylethylene-coumarin with amino side chains, show interactions with DNA, potentially through intercalative binding, which can have implications in anticancer research (Tan et al., 2014).

Metabolic Studies

• Derivatives of this compound, like 7,12-dimethylbenz[a]anthracene, have been studied in the context of their interaction with DNA and their metabolic processing, providing insights into carcinogenic mechanisms (Dipple et al., 1985).

Applications in Molecular Modeling

• Molecular modeling studies have been conducted on chromene derivatives related to this compound to explore their potential as leads for new anticancer drugs, demonstrating the compound's relevance in drug discovery (Santana et al., 2020).

Applications in Green Chemistry

• Research into the acid-catalyzed reactions of compounds like this compound derivatives with dimethyl carbonate highlights their potential applications in green chemistry, expanding the range of applications for environmentally friendly solvents (Jin et al., 2016).